Cas no 148191-60-0 (Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide)
148191-60-0 structure
Product Name:Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide
CAS No:148191-60-0
MF:C13H12N4O3
MW:272.259382247925
CID:168430
PubChem ID:3073332
Update Time:2025-04-19
Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide
- Ethyl 6-methylpyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylate 7-oxide
- Pyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylic acid, 6-methyl-, ethyl ester, 7-oxide
- 148191-60-0
- DTXSID60163928
- 3-Ethoxycarbonyl-6-methylpyrazolo(1,5-a)pyrido(3,4-e)pyrimidin-N(sup 7)-oxide
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- Inchi: 1S/C13H12N4O3/c1-3-20-13(18)10-7-15-17-11-4-5-16(19)8(2)9(11)6-14-12(10)17/h4-7H,3H2,1-2H3
- InChI Key: NCTXMORTTRZPAV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NN2C=1N=CC1C(C)=[N+](C=CC2=1)[O-])=O
Computed Properties
- Exact Mass: 272.09106
- Monoisotopic Mass: 272.09094026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 82Ų
Experimental Properties
- PSA: 83.43
Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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